Cas no 72648-61-4 (2-Propanol, 1-(hexadecylamino)-)

• Product Name: 2-Propanol, 1-(hexadecylamino)-
• CAS No: 72648-61-4
• MF: C₁₉H₄₁NO
• MW: 299.534946203232
• CID: 543606
• PubChem ID: 5015282
• Update Time: 2025-04-19

2-Propanol, 1-(hexadecylamino)- Chemical and Physical Properties

Names and Identifiers

• 2-Propanol, 1-(hexadecylamino)-
• 1-(hexadecylamino)propan-2-ol
• 72648-61-4
• SCHEMBL8109480
• DTXSID20407532
• AKOS024390761

• Inchi： 1S/C19H41NO/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20-18-19(2)21/h19-21H,3-18H2,1-2H3
• InChI Key： PJJWFLQTCVHCIU-UHFFFAOYSA-N
• SMILES： OC(C)CNCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 299.31903
• Monoisotopic Mass: 299.318814931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 17
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.3
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.26